Cas no 1704096-66-1 ((4-(1-((Tert-butoxycarbonyl)(4-methoxybenzyl)amino)ethyl)phenyl)boronic acid)

• Product Name: (4-(1-((Tert-butoxycarbonyl)(4-methoxybenzyl)amino)ethyl)phenyl)boronic acid
• CAS No: 1704096-66-1
• MF: C₂₁H₂₈BNO₅
• MW: 385.261726379395
• MDL: MFCD28805584
• CID: 4703585
• PubChem ID: 91759411
• Update Time: 2025-05-24

(4-(1-((Tert-butoxycarbonyl)(4-methoxybenzyl)amino)ethyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(1-((tert-butoxycarbonyl)(4-methoxybenzyl)amino)ethyl)phenyl)boronic acid
• AM88232
• (4-(1-((t-Butoxycarbonyl)(4-methoxybenzyl)amino)ethyl)phenyl)boronic acid
• I12647
• starbld0017642
• [4-[1-[(4-methoxyphenyl)methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]ethyl]phenyl]boronic acid
• 1704096-66-1
• [4-(1-{[(tert-butoxy)carbonyl][(4-methoxyphenyl)methyl]amino}ethyl)phenyl]boronic acid
• CS-0447981
• (4-(1-((Tert-butoxycarbonyl)(4-methoxybenzyl)amino)ethyl)phenyl)boronic acid

• MDL： MFCD28805584
• Inchi： 1S/C21H28BNO5/c1-15(17-8-10-18(11-9-17)22(25)26)23(20(24)28-21(2,3)4)14-16-6-12-19(27-5)13-7-16/h6-13,15,25-26H,14H2,1-5H3
• InChI Key： QFXAUDGPIUILAN-UHFFFAOYSA-N
• SMILES： O(C(N(CC1C=CC(=CC=1)OC)C(C)C1C=CC(B(O)O)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 385.2060532g/mol
• Monoisotopic Mass: 385.2060532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.2

Additional information on (4-(1-((Tert-butoxycarbonyl)(4-methoxybenzyl)amino)ethyl)phenyl)boronic acid

Introduction to (4-(1-((Tert-butoxycarbonyl)(4-methoxybenzyl)amino)ethyl)phenyl)boronic Acid

The compound (4-(1-((Tert-butoxycarbonyl)(4-methoxybenzyl)amino)ethyl)phenyl)boronic acid, with the CAS number 1704096-66-1, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which incorporates a boronic acid group, a tert-butoxycarbonyl (Boc) protecting group, and a 4-methoxybenzyl moiety. These structural features make it a versatile building block in various chemical reactions, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling.

Recent advancements in chemical synthesis have highlighted the importance of boronic acids as key intermediates in the construction of complex molecules. The presence of the boronic acid group in this compound enables it to participate in palladium-catalyzed coupling reactions, which are widely used in the synthesis of biaryls, heteroaryls, and other functionalized aromatic compounds. The Boc group serves as a protective group for the amine functionality, ensuring stability during reaction conditions and facilitating subsequent deprotection steps.

The 4-methoxybenzyl group adds another layer of functionality to this compound. Methoxy groups are known for their ability to activate aromatic rings toward electrophilic substitution, making this moiety valuable in directing regioselectivity in various coupling reactions. Furthermore, the combination of these groups allows for precise control over the reactivity and selectivity of the molecule during synthetic transformations.

Recent studies have demonstrated the utility of this compound in the synthesis of advanced materials, including organic light-emitting diodes (OLEDs) and semiconducting polymers. Its ability to form stable covalent bonds with other aromatic systems makes it an ideal candidate for constructing conjugated systems with tailored electronic properties. Researchers have also explored its potential in drug discovery, where its structural versatility can be leveraged to design bioactive molecules with specific pharmacokinetic profiles.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, amide bond formation, and boronate esterification. The use of modern synthetic techniques, such as microwave-assisted synthesis and continuous flow chemistry, has significantly improved the efficiency and scalability of its production. These methods not only enhance yield but also reduce reaction times, making it more accessible for large-scale applications.

The application of computational chemistry tools has further deepened our understanding of this compound's properties. Density functional theory (DFT) calculations have provided insights into its electronic structure, enabling researchers to predict its reactivity in various chemical environments. Such computational studies have been instrumental in optimizing synthetic pathways and predicting product outcomes before experimental validation.

Looking ahead, the continued exploration of this compound's potential is expected to drive innovation across multiple disciplines. Its role as a key intermediate in material science and pharmaceutical research positions it as an essential component in the development of next-generation technologies. As research progresses, new applications and synthetic strategies will undoubtedly emerge, further solidifying its importance in the chemical community.